2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(4-(4-ethylphenyl)thiazol-2-yl)acetamide

Specification

• CAS No.: 681222-51-5
• Molecular Formula: C24H25N3O2S2
• Molecular Weight: 451.6
• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C24H25N3O2S2/c1-2-17-9-11-18(12-10-17)20-14-31-24(25-20)26-22(28)15-30-16-23(29)27-13-5-7-19-6-3-4-8-21(19)27/h3-4,6,8-12,14H,2,5,7,13,15-16H2,1H3,(H,25,26,28)
• Standard InChI Key: PORDGPWCPOAIEH-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSCC(=O)N3CCCC4=CC=CC=C43

Introduction

The compound 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(4-(4-ethylphenyl)thiazol-2-yl)acetamide is a complex organic molecule that incorporates several distinct structural elements, including a 3,4-dihydroquinoline moiety, a thiazole ring, and an acetamide group. This compound is not explicitly mentioned in the provided search results, so we will synthesize information from related compounds and general principles of organic chemistry to provide insights into its potential properties and applications.

Structural Analysis

• 3,4-Dihydroquinoline Moiety: This part of the molecule is known for its presence in various biologically active compounds. It often contributes to the molecule's ability to interact with biological targets, such as receptors or enzymes.

• Thiazole Ring: Thiazoles are heterocyclic compounds that are commonly found in pharmaceuticals due to their ability to participate in hydrogen bonding and π-π interactions, which can enhance their binding affinity to proteins.

• Acetamide Group: This functional group is often involved in hydrogen bonding, which can be crucial for the compound's solubility and biological activity.

Potential Applications

Given the structural components of this compound, it could potentially be explored for various biological activities, such as:

• Antimicrobial Activity: Thiazoles are known for their antimicrobial properties, and the addition of other functional groups could enhance this activity.

• Anticancer Activity: The presence of a thiazole ring and other heterocyclic systems might confer anticancer properties, as these are common motifs in cancer therapeutics.

• Neurological Effects: The 3,4-dihydroquinoline part might interact with neurological targets, similar to compounds that have shown anticonvulsant activity.

Data Table for Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(2-methoxyethyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one	C20H23N3O3S2	417.5	N/A
2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-6-(4-ethoxyphenyl)-4-phenylnicotinonitrile	C31H27N3O2S	505.6	332375-63-0
2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(3,5-dimethylphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one	C25H25N3O2S2	463.6	877653-30-0